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Compound of Interest

Compound Name: Myostatin inhibitory peptide 7

Cat. No.: B1493469 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidelines, and

disposal plans for the handling of Myostatin inhibitory peptide 7. The following procedural

guidance is designed to ensure the safety of laboratory personnel and the integrity of

experimental outcomes.

Myostatin inhibitory peptide 7 is a 23-amino acid peptide derived from the mouse myostatin

prodomain.[1][2][3] It functions by binding directly to mature myostatin, which blocks the site

that interacts with the Activin type IIA/B receptors (ActRIIA/B).[3] This action neutralizes

myostatin's muscle-inhibiting effects, making it a subject of interest in research on muscle

atrophic disorders.[1][2] While specific quantitative toxicity data such as an LD50 value are not

publicly available, the following guidelines are based on best practices for handling research-

grade bioactive peptides. Researchers should always consult the specific Safety Data Sheet

(SDS) provided by the supplier for the most comprehensive safety information.[1][4][5]

Quantitative Data and Physical Properties
The following table summarizes the key quantitative and physical properties of Myostatin
inhibitory peptide 7.
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Property Value Source

CAS Number 1621169-56-9 [6]

Molecular Formula C130H222N42O32 [6]

Molecular Weight 2885.42 g/mol [6]

Amino Acid Sequence

Trp-Arg-Gln-Asn-Thr-Arg-Tyr-

Ser-Arg-Ile-Glu-Ala-Ile-Lys-Ile-

Gln-Ile-Leu-Ser-Lys-Leu-Arg-

Leu-NH2

[6]

Solubility in Water

11.6 mg/mL (4.02 mM); may

require ultrasonic agitation and

warming

[1][6]

Binding Affinity (Kd) 29.7 nM [1][2]

Personal Protective Equipment (PPE)
A comprehensive assessment of the specific laboratory hazards should be conducted to

ensure the appropriate level of protection. The minimum required PPE for handling Myostatin
inhibitory peptide 7 in both lyophilized and reconstituted forms includes:
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PPE Category Item Specification and Use

Hand Protection Nitrile gloves

Disposable, to be changed

immediately upon

contamination. Double-gloving

may be necessary for added

protection.

Eye Protection Safety goggles

Should be worn at all times to

protect against splashes of the

reconstituted peptide or

airborne particles of the

lyophilized powder.

Body Protection Laboratory coat
To protect skin and clothing

from contamination.

Respiratory Protection Dust mask or respirator

Recommended when handling

larger quantities of the

lyophilized powder to prevent

inhalation.

Foot Protection Closed-toe shoes

Standard laboratory practice to

protect against spills and

falling objects.

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the essential steps for the safe handling of Myostatin inhibitory peptide
7 from receipt to experimental use.

1. Receiving and Storage:

Lyophilized Peptide: Upon receipt, inspect the container for damage. Store the lyophilized

peptide in a tightly sealed container in a freezer at or below -20°C for long-term storage.[7]

Reconstituted Peptide: Once reconstituted, aliquot the peptide solution into smaller, single-

use volumes to avoid repeated freeze-thaw cycles. Store these aliquots in a freezer at or
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below -20°C. For short-term storage (up to one month), the solution can be stored at -20°C;

for longer-term storage (up to six months), -80°C is recommended.[6]

2. Reconstitution:

Before opening, allow the vial of lyophilized peptide to come to room temperature in a

desiccator to prevent condensation.

Use a sterile, high-purity solvent for reconstitution. Water is a suitable solvent for Myostatin
inhibitory peptide 7.[1][6]

To dissolve the peptide, gently swirl or vortex the vial. If necessary, use an ultrasonic bath

and gentle warming to aid dissolution.[1][6]

Clearly label the vial with the peptide name, concentration, reconstitution date, and solvent

used.

3. Experimental Use:

Conduct all handling of the peptide, especially the lyophilized powder, in a clean and

controlled environment.

Use calibrated pipettes and sterile techniques to ensure accuracy and prevent

contamination.

Avoid direct contact, inhalation, and ingestion of the peptide.

Disposal Plan
Proper disposal of Myostatin inhibitory peptide 7 and associated materials is crucial to

prevent environmental contamination and ensure regulatory compliance.
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Waste Type Disposal Procedure

Unused Peptide (Lyophilized or Reconstituted)

Treat as chemical waste. Dispose of in a

designated, sealed, and clearly labeled

chemical waste container. Follow all local, state,

and federal regulations for chemical waste

disposal.

Contaminated Labware (e.g., pipette tips, vials)
Dispose of in a designated chemical waste

container.

Contaminated PPE (e.g., gloves, disposable lab

coats)

Place in a designated waste bag for

contaminated materials and dispose of

according to institutional guidelines.

Mandatory Visualizations
Myostatin Signaling Pathway
Myostatin, a member of the TGF-β superfamily, negatively regulates muscle growth. It binds to

the ActRIIB receptor, which then recruits and activates the ALK4 or ALK5 receptor. This

complex phosphorylates SMAD2 and SMAD3, leading to their association with SMAD4. This

SMAD complex then translocates to the nucleus to regulate the transcription of genes that

inhibit muscle growth and differentiation.
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Caption: Myostatin signaling cascade leading to the inhibition of muscle growth.
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Experimental Workflow for Handling Myostatin Inhibitory
Peptide 7
The following diagram illustrates the logical flow of operations for the safe and effective

handling of Myostatin inhibitory peptide 7 in a laboratory setting.
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Caption: Procedural workflow for handling Myostatin inhibitory peptide 7.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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